Cas no 1804624-68-7 (3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol)

• Product Name: 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol
• CAS No: 1804624-68-7
• MF: C₉H₇BrF₅NO₂
• MW: 336.053399324417
• CID: 4845952
• Update Time: 2025-10-23

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol

• Inchi： 1S/C9H7BrF5NO2/c10-1-5-6(7(11)12)4(3-17)2-16-8(5)18-9(13,14)15/h2,7,17H,1,3H2
• InChI Key： PUUQSVHDRVERGV-UHFFFAOYSA-N
• SMILES： BrCC1C(=NC=C(CO)C=1C(F)F)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 266
• XLogP3: 2.7
• Topological Polar Surface Area: 42.4

Additional information on 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol

3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol: A Comprehensive Overview

The compound 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol (CAS No. 1804624-68-7) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and versatility in synthetic chemistry. The molecule's structure features a pyridine ring substituted with three distinct groups: a bromomethyl group at position 3, a difluoromethyl group at position 4, and a trifluoromethoxy group at position 2, along with a hydroxymethyl group at position 5. These substituents contribute to the compound's reactivity, stability, and potential for further functionalization.

Recent studies have highlighted the importance of fluorinated pyridine derivatives in drug discovery and agrochemical development. The presence of fluorine atoms in the difluoromethyl and trifluoromethoxy groups enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for biological applications. Additionally, the bromomethyl group introduces a site for nucleophilic substitution reactions, enabling the synthesis of diverse derivatives with tailored functionalities.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of bioactive molecules. Researchers have demonstrated that pyridine derivatives with multiple halogenated substituents can serve as versatile building blocks for constructing complex heterocyclic structures. For instance, the bromomethyl group can undergo elimination or substitution reactions to form rings or linkages with other organic fragments, facilitating the creation of novel pharmacophores.

Moreover, the trifluoromethoxy group is known to exert significant electronic effects on the pyridine ring, influencing its reactivity in both acidic and basic conditions. This makes the compound suitable for use in enantioselective synthesis or as a catalyst in asymmetric reactions. Recent advancements in transition metal-catalyzed cross-coupling reactions have further expanded the utility of such fluorinated pyridines in constructing biologically active compounds.

In terms of physical properties, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol exhibits a high melting point due to its rigid structure and strong intermolecular hydrogen bonding interactions. Its solubility in polar solvents like dichloromethane and DMF makes it amenable to various organic transformations under mild reaction conditions. The compound's stability under thermal and photochemical conditions has also been extensively studied, making it a reliable starting material for large-scale syntheses.

From an environmental standpoint, understanding the fate and transport of such fluorinated compounds is crucial for assessing their safety and sustainability. Recent research has focused on evaluating their biodegradation pathways and potential accumulation in aquatic ecosystems. Preliminary findings suggest that while these compounds exhibit persistence under certain conditions, their environmental impact can be minimized through responsible use and disposal practices.

In conclusion, 3-(Bromomethyl)-4-(difluoromethyl)-2-(trifluoromethoxy)pyridine-5-methanol represents a valuable addition to the arsenal of advanced chemical intermediates available for modern drug discovery and materials science. Its unique combination of functional groups offers unparalleled opportunities for innovation across multiple disciplines. As research continues to uncover new applications and synthetic strategies involving this compound, its role in advancing chemical science is expected to grow significantly.